Cas no 1806469-66-8 (2-(3-Oxopropyl)-3-(trifluoromethoxy)mandelic acid)

• Product Name: 2-(3-Oxopropyl)-3-(trifluoromethoxy)mandelic acid
• CAS No: 1806469-66-8
• MF: C₁₂H₁₁F₃O₅
• MW: 292.207954645157
• CID: 4939246
• Update Time: 2025-07-23

2-(3-Oxopropyl)-3-(trifluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Oxopropyl)-3-(trifluoromethoxy)mandelic acid

• Inchi： 1S/C12H11F3O5/c13-12(14,15)20-9-5-1-3-8(10(17)11(18)19)7(9)4-2-6-16/h1,3,5-6,10,17H,2,4H2,(H,18,19)
• InChI Key： TUNYEEWGEJMKIH-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(C(C(=O)O)O)=C1CCC=O)(F)F

Computed Properties

• Exact Mass: 292.05585793 g/mol
• Monoisotopic Mass: 292.05585793 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.8
• Molecular Weight: 292.21

Additional information on 2-(3-Oxopropyl)-3-(trifluoromethoxy)mandelic acid

Comprehensive Overview of 2-(3-Oxopropyl)-3-(trifluoromethoxy)mandelic acid (CAS No. 1806469-66-8)

2-(3-Oxopropyl)-3-(trifluoromethoxy)mandelic acid (CAS No. 1806469-66-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a mandelic acid backbone with a trifluoromethoxy group and a 3-oxopropyl side chain, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern therapeutics.

The trifluoromethoxy moiety in 2-(3-Oxopropyl)-3-(trifluoromethoxy)mandelic acid enhances its metabolic stability and lipophilicity, which are critical properties for improving drug bioavailability. This aligns with current trends in medicinal chemistry, where fluorine-containing compounds are widely explored for their ability to modulate pharmacokinetics. Additionally, the 3-oxopropyl group offers a reactive handle for further derivatization, enabling the creation of libraries of analogs for high-throughput screening.

In the context of green chemistry, the synthesis of 2-(3-Oxopropyl)-3-(trifluoromethoxy)mandelic acid has been optimized to minimize environmental impact. Recent advancements in catalytic methods and solvent-free reactions have made its production more sustainable, addressing the growing consumer and regulatory focus on eco-friendly manufacturing. This compound exemplifies how innovative chemical design can align with global sustainability goals.

From an analytical perspective, 2-(3-Oxopropyl)-3-(trifluoromethoxy)mandelic acid is characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and consistency, which are essential for its use in precision applications. The compound's stability under various conditions is also a topic of interest, as it influences its storage and handling protocols.

The agrochemical industry has also explored 2-(3-Oxopropyl)-3-(trifluoromethoxy)mandelic acid as a potential building block for crop protection agents. Its structural motifs are similar to those found in herbicides and fungicides, making it a candidate for developing next-generation sustainable pesticides. With the rising demand for food security and reduced environmental toxicity, this compound could play a pivotal role in addressing these challenges.

In summary, 2-(3-Oxopropyl)-3-(trifluoromethoxy)mandelic acid (CAS No. 1806469-66-8) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique combination of fluorine and carbonyl functionalities positions it as a valuable tool for researchers aiming to develop innovative solutions for health and agriculture. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in cutting-edge research.